Cas no 700340-78-9 (D-Alanine, glycyl-, methyl ester (9CI))

• Product Name: D-Alanine, glycyl-, methyl ester (9CI)
• CAS No: 700340-78-9
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 974537
• Update Time: 2024-03-05

D-Alanine, glycyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Alanine, glycyl-, methyl ester (9CI)
• methyl (2R)-2-[(2-aminoacetyl)amino]propanoate
• D-Alanine, glycyl-, methyl ester

• Inchi： 1S/C6H12N2O3/c1-4(6(10)11-2)8-5(9)3-7/h4H,3,7H2,1-2H3,(H,8,9)/t4-/m1/s1
• InChI Key： GEXHWNQGAKUHHG-SCSAIBSYSA-N
• SMILES： C(OC)(=O)[C@@H](C)NC(=O)CN

Computed Properties

• Exact Mass: 160.085
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±20.0 °C(Predicted)
• pka: 13.54±0.46(Predicted)